Cas no 1806032-57-4 (Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1806032-57-4
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4894612
• Update Time: 2025-10-29

Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)4-3-17-8(16)6(10(13,14)15)5(4)7(11)12/h3,7H,2H2,1H3
• InChI Key： SMEXFOWQGKVEGP-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C(F)F)C(C(=O)OCC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1806032-57-4)

In the realm of specialty chemicals, Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1806032-57-4) stands out as a highly versatile intermediate with significant applications in pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and advanced material synthesis. Researchers and industry professionals frequently search for terms like "pyridine derivatives," "fluorinated compounds," and "iodo-substituted heterocycles" to explore its properties and applications.

The molecular structure of Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate features a pyridine core substituted with an iodo group at the 2-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 3-position. The 5-position is esterified with an ethyl group, enhancing its reactivity and solubility in organic solvents. This combination of substituents makes it a valuable building block for synthesizing complex molecules, particularly in the development of fluorinated pharmaceuticals and agrochemicals. Recent trends in chemical research highlight the growing demand for fluorine-containing compounds due to their enhanced metabolic stability and bioavailability.

One of the most searched questions in the context of CAS No. 1806032-57-4 revolves around its synthetic utility. The compound serves as a key intermediate in the preparation of active pharmaceutical ingredients (APIs) and crop protection agents. Its iodo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern organic synthesis. Additionally, the presence of fluorine atoms contributes to the lipophilicity and electronic properties of the resulting molecules, making them attractive targets for drug design.

From an environmental and regulatory perspective, Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate is subject to stringent handling and storage guidelines to ensure safety and compliance. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various conditions is a topic of interest, with researchers often inquiring about its "shelf life" and "storage recommendations."

In the pharmaceutical industry, this compound has been explored for its potential in developing kinase inhibitors and antiviral agents. The incorporation of fluorine and iodine atoms into drug candidates can significantly alter their pharmacokinetic profiles, a feature highly sought after in the era of precision medicine. Similarly, in agrochemicals, the compound's derivatives have shown promise in creating next-generation pesticides and herbicides with improved efficacy and reduced environmental impact.

The synthesis of Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate typically involves multi-step reactions, starting from commercially available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These methods align with the broader industry shift toward sustainable and efficient chemical processes, a topic frequently searched under terms like "green chemistry" and "process optimization."

In conclusion, Ethyl 4-(difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1806032-57-4) represents a critical intermediate in the synthesis of high-value compounds across multiple industries. Its unique structural features and reactivity profile make it a subject of ongoing research and development. As the demand for fluorinated and iodinated compounds continues to rise, this compound is poised to play a pivotal role in advancing scientific and industrial applications.